1-[1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-yl]-4-(methoxymethyl)-1H-1,2,3-triazole

• IUPAC Name: cyclohex-3-en-1-yl-[3-[4-(methoxymethyl)triazol-1-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H22N4O2/c1-21-11-13-9-19(17-16-13)14-7-8-18(10-14)15(20)12-5-3-2-4-6-12/h2-3,9,12,14H,4-8,10-11H2,1H3
• InChI Key: IVMLKARIWZGSBZ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCN(C2)C(=O)C3CCC=CC3
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

The compound “1-[1-(cyclohex-3-ene-1-carbonyl)pyrrolidin-3-yl]-4-(methoxymethyl)-1H-1,2,3-triazole” is a complex organic molecule. It contains a cyclohexene ring, a pyrrolidine ring, and a 1,2,3-triazole ring.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The cyclohexene ring provides a rigid, planar structure, while the pyrrolidine ring introduces nitrogen into the molecule. The 1,2,3-triazole ring is a heterocyclic ring containing two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The cyclohexene ring could undergo reactions typical of alkenes, such as addition reactions. The carbonyl group could be involved in various reactions, such as nucleophilic addition or reduction. The pyrrolidine ring could undergo reactions at the nitrogen atom, such as protonation or alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of the polar carbonyl group and the nonpolar cyclohexene and pyrrolidine rings.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. For example, it could be interesting to investigate whether this compound has any biological activity, given its complex molecular structure.